Cas no 227617-14-3 (diethyl ({[1-(4-methoxybenzyl)-1H-pyrazol-5-yl]amino}methylidene)propanedioate)

• Product Name: diethyl ({[1-(4-methoxybenzyl)-1H-pyrazol-5-yl]amino}methylidene)propanedioate
• CAS No: 227617-14-3
• MF: C₁₉H₂₃N₃O₅
• MW: 373.40302491188
• CID: 6794559
• PubChem ID: 59198498
• Update Time: 2025-06-10

diethyl ({[1-(4-methoxybenzyl)-1H-pyrazol-5-yl]amino}methylidene)propanedioate Chemical and Physical Properties

Names and Identifiers

• FRIYDCPSDSOSBG-UHFFFAOYSA-N
• F97232
• 1,3-Diethyl 2-[({1-[(4-methoxyphenyl)methyl]-1H-pyraZol-5-yl}amino)methylidene]propanedioate
• SCHEMBL583356
• DIETHYL 2-(((1-(4-METHOXYBENZYL)-1H-PYRAZOL-5-YL)AMINO)METHYLENE)MALONATE
• ([2-(4-Methoxybenzyl)-2H-pyrazol-3-ylamino]methylene}malonic acid diethyl ester
• 2-{[2-(4-methoxybenzyl)-2H-pyrazol-3-ylamino]methylene}malonic acid diethyl ester
• 227617-14-3
• diethyl ({[1-(4-methoxybenzyl)-1H-pyrazol-5-yl]amino}methylidene)propanedioate

• Inchi： 1S/C19H23N3O5/c1-4-26-18(23)16(19(24)27-5-2)12-20-17-10-11-21-22(17)13-14-6-8-15(25-3)9-7-14/h6-12,20H,4-5,13H2,1-3H3
• InChI Key： FRIYDCPSDSOSBG-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)CN1C(=CC=N1)N/C=C(\C(=O)OCC)/C(=O)OCC

Computed Properties

• Exact Mass: 373.16377084g/mol
• Monoisotopic Mass: 373.16377084g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 11
• Complexity: 498
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 91.7Ų

Additional information on diethyl ({[1-(4-methoxybenzyl)-1H-pyrazol-5-yl]amino}methylidene)propanedioate

Professional Introduction to Compound with CAS No. 227617-14-3 and Product Name: Diethyl ({[1-(4-methoxybenzyl)-1H-pyrazol-5-yl]amino}methylidene)propanedioate

Compound with the CAS number 227617-14-3 and the product name Diethyl ({[1-(4-methoxybenzyl)-1H-pyrazol-5-yl]amino}methylidene)propanedioate represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit remarkable potential in modulating biological pathways, particularly those involved in inflammation, cancer, and neurodegenerative diseases. The unique structural features of this compound, including its pyrazole core and 4-methoxybenzyl substituent, contribute to its distinctive chemical and pharmacological properties.

The molecular structure of Diethyl ({[1-(4-methoxybenzyl)-1H-pyrazol-5-yl]amino}methylidene)propanedioate is characterized by a bifunctional design, incorporating both an amino group and a methyleneidene moiety. This structural configuration allows for versatile interactions with biological targets, making it a promising candidate for drug development. The pyrazole ring is a well-known pharmacophore in medicinal chemistry, renowned for its ability to engage with various enzymes and receptors. The presence of the 4-methoxybenzyl group further enhances the compound's solubility and bioavailability, which are critical factors in pharmaceutical formulations.

Recent research has highlighted the therapeutic potential of compounds containing the pyrazole scaffold. Studies have demonstrated that pyrazole derivatives can inhibit key enzymes involved in inflammatory responses, such as cyclooxygenase (COX) and lipoxygenase (LOX). The compound under discussion has shown promising activity in preclinical models by modulating these pathways, suggesting its potential as an anti-inflammatory agent. Additionally, the 4-methoxybenzyl substituent may contribute to enhanced binding affinity to biological targets, thereby improving the compound's efficacy.

In the realm of oncology, Diethyl ({[1-(4-methoxybenzyl)-1H-pyrazol-5-yl]amino}methylidene)propanedioate has exhibited encouraging results in inhibiting tumor growth and proliferation. Mechanistic studies have revealed that this compound can interfere with signaling pathways such as MAPK and PI3K/Akt, which are frequently dysregulated in cancer cells. The bifunctional nature of the molecule allows it to simultaneously interact with multiple targets, potentially leading to synergistic effects that enhance its therapeutic profile.

The compound's potential extends beyond inflammation and cancer; it has also shown promise in addressing neurodegenerative disorders. Emerging evidence suggests that pyrazole derivatives can protect against neuronal damage by scavenging reactive oxygen species (ROS) and inhibiting pro-apoptotic enzymes. The structural features of Diethyl ({[1-(4-methoxybenzyl)-1H-pyrazol-5-yl]amino}methylidene)propanedioate, particularly the pyrazole core and the 4-methoxybenzyl group, are believed to contribute to its neuroprotective properties. These findings underscore the compound's broad therapeutic applications.

From a synthetic chemistry perspective, the preparation of Diethyl ({[1-(4-methoxybenzyl)-1H-pyrazol-5-yl]amino}methylidene)propanedioate involves multi-step reactions that showcase advanced techniques in organic synthesis. The introduction of the pyrazole ring is typically achieved through condensation reactions between hydrazines and α-haloketones or α-haloesters. The subsequent functionalization with the 4-methoxybenzyl group requires careful optimization to ensure high yield and purity. These synthetic strategies highlight the compound's complexity and the expertise required for its production.

The pharmacokinetic properties of this compound are another area of interest. Studies have indicated that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles in animal models. The presence of the 4-methoxybenzyl group enhances its solubility in both aqueous and lipid environments, facilitating better penetration across biological membranes. Additionally, preliminary data suggest that the compound has a reasonable half-life, which would be advantageous for therapeutic applications requiring prolonged action.

As research continues to uncover new therapeutic targets and mechanisms, compounds like Diethyl ({[1-(4-methoxybenzyl)-1H-pyrazol-5-yl]amino}methylidene)propanedioate are expected to play a pivotal role in next-generation drug development. The integration of computational chemistry and high-throughput screening technologies is accelerating the discovery of novel derivatives with enhanced efficacy and reduced side effects. The unique structural features of this compound make it a valuable scaffold for further optimization.

In conclusion, Diethyl ({[1-(4-methoxybenzyl)-1H-pyrazol-5-yl]amino}methylidene)propanedioate (CAS No. 227617-14-3) represents a significant advancement in pharmaceutical chemistry with broad therapeutic implications. Its structural design allows for versatile interactions with biological targets, making it a promising candidate for treating inflammation, cancer, and neurodegenerative diseases. Ongoing research continues to explore its full potential, paving the way for innovative treatments in medicine.